Cas no 520-45-6 (Dehydroacetic acid)

• Product Name: Dehydroacetic acid
• CAS No: 520-45-6
• MF: C₈H₈O₄
• MW: 168.146722793579
• MDL: MFCD00066709
• CID: 37978
• PubChem ID: 122903
• Update Time: 2025-04-18

Dehydroacetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Acetyl-6-methyl-2H-pyran-2,4(3H)-dione
• 2-Acetyl-5-hydroxy-3-oxo-4-hexenoic acid, delta-lactone
• 3-Acetyl-4-hydroxy-6-methyl-2H-pyran-2-one
• 3-Acetyl-6-methyl-2,4-pyrandione
• 3-Acetyl-6-methyl-2-pyranone
• DHA
• DHAA
• Pyran-2,4(3H)-dione, 3-acetyl-6-methyl-
• Dehydroacetic acid
• 3-ACETYL-4-HYDROXY-6-METHYL-2-PYRONE
• Biocide 470F
• DEHYDROACETIC ACID (DHA)
• 2-Acetyl-5-hydroxy-3-oxo-4-hexenoic acid δ-lactone
• 2-Acetyl-5-hydroxy-3-oxo-4-hexenoic acid δ-lactone
• 3-acetyl-6-methyl-(2H)-pyran-2,4(3H)dione
• DEHYDRACETIC ACID
• DEHYDRACETSAEURE
• DEHYDRANONE
• dehydro-aceticaci
• Geogard(R) 111A
• Geogard(R) 221
• Geogard(R) 361
• Methylacetopyronone
• 2-Acetyl-5-hydroxy-3-oxo-4-hexenoic acid delta-lactone
• Acetic acid, dehydro-
• 2H-Pyran-2,4(3H)-dione, 3-acetyl-6-methyl-
• 3-Acetyl-6-methyl-pyran-2,4-dione
• 3-Acetyl-6-methyldihydropyrandione-2,4
• PGRHXDWITVMQBC-UHFFFAOYSA-N
• 3-Acetyl-6-methylpyrandione-2,4
• Dehydroacetic acid, 98%
• 3-acetyl-6-methyl-3,4-dihydro-2H-pyran-2,4-dione
• 2-Acetyl-5-hydroxy-3-oxo-4-hexenoic acid, .delta.-lact
• 3-Acetyl-6-methyl-2,4(3H)-pyrandione
• AC-10441
• SR-01000389026
• Dehydroacetic acid, United States Pharmacopeia (USP) Reference Standard
• HY-B1211
• Dehydroacetic acid, Pharmaceutical Secondary Standard; Certified Reference Material
• 4-Hexenoic acid, .delta.-lactone
• DB-252330
• 3-Acetyl-6-methyl-2H-pyran-2,4(3H)-dione, ion(1-)
• 4-Hexenoic acid, 2-acetyl-5-hydroxy-3-oxo-, .delta.-lactone
• Pharmakon1600-01301016
• 3-Acetyl-6-methyl-2H-pyran-2,4(3H)-dione, enol form
• 3-Acetyl-6-Methyldihydropyrandione-2,4(3H)
• 2-Acetyl-5-hydroxy-3-oxo-4-hexenoic acid, .delta.-lactone
• CHEBI:137426
• InChI=1/C8H8O4/c1-4-3-6(10)7(5(2)9)8(11)12-4/h3,7H,1-2H3
• D0039
• AH-034/32463001
• BBL013155
• SR-01000389026-1
• CAS-520-45-6
• Dehydroacetic acid, >=98.0% (T)
• BRD-A17300716-001-01-5
• NSC-8770
• DTXSID6020014
• 3-acetyl-6-methylpyran-2,4-dione
• NSC8770
• CS-4810
• WLN: T6OV DV CHJ CV1 F1
• 3-acetyl-6-methyl-3H-pyran-2,4-dione
• NS00003021
• NSC760135
• 520-45-6
• STL163953
• HMS3264K05
• 1ST2505
• CCG-213725
• DTXCID9014
• AKOS000119576
• AKOS016038058
• EN300-20186
• Dehydroacetic acid [ISO]
• PGRHXDWITVMQBC-UHFFFAOYSA-
• NSC-760135
• AB01510434_02
• SY012826
• DS-15291
• Tox21_302764
• Q63088091
• NCGC00256469-01
• F0191-0260
• 3-Acetyl-6-methyl-2,3-dihydropyran-2,4-dione
• MFCD00066709
• SCHEMBL17787
• Dehydroacetic acid 1000 microg/mL in Ethyl acetate
• 16807-48-0
• 2H-Pyran-2, 3-acetyl-6-methyl-

• MDL： MFCD00066709
• Inchi： 1S/C8H8O4/c1-4-3-6(10)7(5(2)9)8(11)12-4/h3,7H,1-2H3
• InChI Key： PGRHXDWITVMQBC-UHFFFAOYSA-N
• SMILES： O1C(C)=CC(C(C(C)=O)C1=O)=O
• BRN： 6129

Computed Properties

• Exact Mass: 168.04200
• Monoisotopic Mass: 168.042
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 19
• XLogP3: 0.3
• Topological Polar Surface Area: 60.4

Experimental Properties

• Color/Form: Colorless crystals or light yellow powder.
• Density: 1.1816 (rough estimate)
• Melting Point: 111-113 °C (lit.)
• Boiling Point: 270 °C(lit.)
• Flash Point: Fahrenheit: 314.6 ° f < br / > Celsius: 157 ° C < br / >
• Refractive Index: 1.4611 (estimate)
• PH: 4 (2g/l, H2O, 20℃)
• Solubility: 2g/l
• Stability/Shelf Life: Stable. Incompatible with oxidizing agents, bases, reducing agents.
• PSA: 60.44000
• LogP: 0.22130
• Solubility: Insoluble in water, soluble in benzene, ether, acetone and hot ethanol.
• Merck: 2865

Dehydroacetic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P264-P270-P301+P312+P330-P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： 22
• Safety Instruction： S22
• RTECS：UP8050000
• Hazardous Material Identification：
• Packing Group：II; III
• Hazard Level：4.1
• Safety Term：4.1
• Packing Group：II; III
• Risk Phrases：R22
• TSCA：Yes
• Toxicity：LD50 orally in rats: 1000 mg/kg (Spencer)
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrans Dihydropyranones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrans Pyranones and derivatives Dihydropyranones
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone
• Solvents and Organic Chemicals Organic Compounds